Hellebrigenin 3-acetate

• CAS RN: 4064-09-9
• Molecular Formula: C26H34O7
• Molecular Weight: 458.5 g/mol
• IUPAC Name: [(3S,5S,8R,9S,10S,13R,14S,17R)-10-formyl-5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• InChI: InChI=1S/C26H34O7/c1-16(28)33-18-5-10-24(15-27)20-6-9-23(2)19(17-3-4-22(29)32-14-17)8-12-26(23,31)21(20)7-11-25(24,30)13-18/h3-4,14-15,18-21,30-31H,5-13H2,1-2H3/t18-,19+,20-,21+,23+,24-,25-,26-/m0/s1
• InChI Key: VIOBLZMEZRNYRR-XDFZRXKSSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@@]4([C@@H]3CC[C@@]2(C1)O)O)C5=COC(=O)C=C5)C)C=O
• SMILES: CC(=O)OC1CCC2(C3CCC4(C(CCC4(C3CCC2(C1)O)O)C5=COC(=O)C=C5)C)C=O

Description

Hellebrigenin 3-acetate is a steroid lactone. It derives from a bufanolide.

Scientific Research Applications

• Anti-Pancreatic Cancer Effects Hellebrigenin has demonstrated significant anti-tumor effects on pancreatic cancer cell lines, including SW1990 and BxPC-3. It inhibits cell proliferation and induces apoptosis and autophagy in these cells. The compound induces G0/G1 cell cycle arrest and promotes early cell apoptosis and autophagy. Increased expression of proteins related to apoptosis and autophagy, such as caspase 3, 7, and LC3, was observed in treated cells (Wei et al., 2020).

• Effects on Hepatocellular Carcinoma Hellebrigenin exhibits potent activity against human hepatocellular carcinoma cells (HepG2). It triggers DNA damage, induces cell cycle arrest, and mitochondrial apoptosis. This compound also downregulates the expression of Akt, a protein kinase linked to cell survival, suggesting its potential as a chemotherapeutic agent for liver cancer (Deng et al., 2014).

• Activity in Breast Cancer Hellebrigenin shows cytotoxic effects against human breast cancer cells, including estrogen receptor-positive and triple-negative breast cancer lines. It induces cell cycle arrest and apoptosis, modulates the expression of key molecules associated with these processes, and could be a potential therapeutic strategy for various types of breast cancer (Zhang et al., 2021).

• Glioblastoma Treatment Potential In studies on the human glioblastoma cell line U-87, hellebrigenin exhibited potent cytotoxicity, suggesting it could be a valuable therapeutic agent against glioblastoma. It induces G2/M phase cell cycle arrest and necrotic-like cell death at high concentrations, indicating its selectivity and potency against cancerous glial cells (Han et al., 2018).

• General Anticancer Properties Bufadienolides, including hellebrigenin, have shown inhibitory effects on the growth of various human and mouse cancer cell lines. These compounds, including hellebrigenin, have been analyzed for their structure-activity relationships, highlighting their potential in cancer therapy (Moreno Y Banuls et al., 2013).